9''-Methyl Salvianolate B: A Technical Guide to its Discovery and Isolation from Salvia miltiorrhiza
9''-Methyl Salvianolate B: A Technical Guide to its Discovery and Isolation from Salvia miltiorrhiza
For Researchers, Scientists, and Drug Development Professionals
Abstract
9''-Methyl salvianolate B is a phenolic acid derivative isolated from the roots of Salvia miltiorrhiza (Danshen), a plant with a long history of use in traditional Chinese medicine. This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary characterization of this compound. It includes a summary of its physicochemical properties, general isolation methodologies, and known biological activities. This document is intended to serve as a foundational resource for researchers interested in the potential therapeutic applications of 9''-Methyl salvianolate B.
Introduction
Salvia miltiorrhiza, commonly known as Danshen, is a rich source of bioactive compounds, which are broadly classified into two categories: lipophilic diterpenoid quinones (tanshinones) and hydrophilic phenolic acids.[1][2] The phenolic acids, including salvianolic acids, are recognized for their potent antioxidant and anti-inflammatory properties. 9''-Methyl salvianolate B is a methylated derivative of salvianolate B, a major and well-studied component of Danshen.[1] Its discovery has expanded the known chemical diversity of S. miltiorrhiza and pointed to the potential for unique biological activities conferred by its structural modification.
Discovery and Physicochemical Properties
The initial identification of 9''-Methyl salvianolate B was reported by Zeng et al. in 2006 through the use of high-performance liquid chromatography coupled with electrospray ionization mass spectrometry (HPLC/ESI-MS/MS) for the comprehensive analysis of phenolic constituents in Radix Salviae Miltiorrhizae.[3]
Table 1: Physicochemical Properties of 9''-Methyl Salvianolate B
| Property | Value | Reference |
| Molecular Formula | C37H32O16 | [4] |
| Molecular Weight | 732.64 g/mol | [4] |
| CAS Number | 1167424-31-8 | [4] |
| Appearance | White to light yellow solid | [4] |
| Solubility | Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol (B145695) | [5] |
Isolation and Purification from Salvia miltiorrhiza
General Experimental Protocol for Phenolic Acid Extraction
This protocol represents a generalized approach based on common techniques for extracting phenolic compounds from Salvia miltiorrhiza.
1. Plant Material Preparation:
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Dried roots of Salvia miltiorrhiza are pulverized into a fine powder to increase the surface area for extraction.
2. Extraction:
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Solvent Extraction: The powdered root material is typically extracted with a polar solvent. Common choices include aqueous ethanol or methanol solutions (e.g., 70-80% ethanol).[6]
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Extraction Techniques:
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Heat Reflux Extraction: The plant material is boiled in the solvent under reflux for a specified period (e.g., 1-2 hours) to enhance extraction efficiency. This process is often repeated multiple times to maximize the yield of target compounds.[6]
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Microwave-Assisted Extraction (MAE): This technique utilizes microwave energy to heat the solvent and plant material, which can reduce extraction time and solvent consumption.
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Vortex-Assisted Matrix Solid-Phase Dispersion (VA-MSPD): This method involves blending the sample with a solid support and a solvent, followed by vortexing to facilitate the extraction of target compounds.
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3. Crude Extract Preparation:
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The resulting mixture is filtered to remove solid plant debris.
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The filtrate is then concentrated under reduced pressure to yield a crude extract.
4. Purification:
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Macroporous Resin Chromatography: The crude extract is often subjected to column chromatography using macroporous resins (e.g., AB-8) to separate the phenolic acids from other components. Elution is typically performed with a gradient of ethanol in water.
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High-Performance Liquid Chromatography (HPLC): Preparative HPLC is a crucial final step for the isolation and purification of individual compounds like 9''-Methyl salvianolate B to a high degree of purity. A reversed-phase C18 column is commonly used with a mobile phase consisting of a mixture of methanol, acetonitrile, water, and an acidifier like formic acid.
5. Structural Elucidation:
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The structure of the purified compound is confirmed using spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Experimental Workflow Diagram
Caption: General experimental workflow for the isolation of 9''-Methyl salvianolate B.
Biological Activities and Potential Signaling Pathways
9''-Methyl salvianolate B is reported to possess antioxidant and anti-inflammatory properties, with potential applications in the management of cardiovascular and neurodegenerative diseases.[1] While specific signaling pathways for 9''-Methyl salvianolate B are still under investigation, the mechanisms of action for structurally related salvianolic acids, such as salvianolic acid B, have been studied more extensively and may provide insights.
Table 2: Summary of Reported Biological Activities and Potential Signaling Pathways of Related Salvianolic Acids
| Biological Activity | Potential Signaling Pathway | Target | Reference |
| Anti-inflammatory | NF-κB Signaling | Inhibition of NF-κB activation | [7] |
| Nrf2/HO-1 Pathway | Upregulation of Nrf2 and HO-1 expression | [7] | |
| Neuroprotection | Caspase-3 Signaling | Inhibition of Caspase-3 activity | [8] |
| ERK Signaling | Activation of ERK pathway | ||
| Nrf2 Signaling | Activation of Nrf2 pathway | [9] | |
| Antioxidant | Free Radical Scavenging | Direct scavenging of reactive oxygen species | [1] |
Potential Anti-inflammatory Signaling Pathway
Based on the activity of related compounds, a potential anti-inflammatory mechanism for 9''-Methyl salvianolate B could involve the modulation of the NF-κB and Nrf2 pathways.
Caption: Potential anti-inflammatory signaling pathways modulated by 9''-Methyl salvianolate B.
Conclusion
9''-Methyl salvianolate B is a noteworthy phenolic constituent of Salvia miltiorrhiza with potential therapeutic value. While its initial discovery has been documented, further research is required to establish detailed and optimized isolation protocols, quantify its presence in the plant, and fully elucidate its mechanisms of action through specific signaling pathways. This guide provides a summary of the current knowledge to facilitate future investigations into this promising natural product.
References
- 1. frontiersin.org [frontiersin.org]
- 2. Frontiers | Recent developments in Salvia miltiorrhiza polysaccharides: Isolation, purification, structural characteristics and biological activities [frontiersin.org]
- 3. Modules of co-regulated metabolites in turmeric (Curcuma longa) rhizome suggest the existence of biosynthetic modules in plant specialized metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Preparative isolation and purification of salvianolic acid B from the Chinese medicinal plant Salvia miltiorrhiza by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 9'''methyl salvianolate b — TargetMol Chemicals [targetmol.com]
- 6. 9''-Methyl salvianolate B | 1167424-31-8 | SWB42431 [biosynth.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. researchgate.net [researchgate.net]
- 9. mdpi.com [mdpi.com]
